Cas no 1804463-95-3 (Methyl 2-bromo-3-cyano-6-(difluoromethyl)pyridine-4-carboxylate)

• Product Name: Methyl 2-bromo-3-cyano-6-(difluoromethyl)pyridine-4-carboxylate
• CAS No: 1804463-95-3
• MF: C₉H₅BrF₂N₂O₂
• MW: 291.049008131027
• CID: 4860009
• Update Time: 2025-10-31

Methyl 2-bromo-3-cyano-6-(difluoromethyl)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-3-cyano-6-(difluoromethyl)pyridine-4-carboxylate

• Inchi： 1S/C9H5BrF2N2O2/c1-16-9(15)4-2-6(8(11)12)14-7(10)5(4)3-13/h2,8H,1H3
• InChI Key： YXHCIHNPGWNUMY-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)C(C(=O)OC)=CC(C(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 318
• XLogP3: 2.1
• Topological Polar Surface Area: 63

Additional information on Methyl 2-bromo-3-cyano-6-(difluoromethyl)pyridine-4-carboxylate

Methyl 2-bromo-3-cyano-6-(difluoromethyl)pyridine-4-carboxylate (CAS No. 1804463-95-3): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 2-bromo-3-cyano-6-(difluoromethyl)pyridine-4-carboxylate (CAS No. 1804463-95-3) is a highly versatile and significant intermediate in the field of pharmaceutical synthesis. This compound, characterized by its unique structural features, has garnered considerable attention due to its utility in the development of novel therapeutic agents. The presence of multiple functional groups, including a bromo substituent, a cyano group, and a difluoromethyl moiety, makes it an invaluable building block for synthetic chemists.

The compound's molecular structure, consisting of a pyridine core with various substituents, allows for diverse chemical modifications. These modifications are crucial in tailoring the pharmacological properties of the final drug candidates. For instance, the bromo group at the 2-position can be readily engaged in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the introduction of aryl or heteroaryl groups. This capability is particularly useful in constructing complex molecular architectures.

The cyano group at the 3-position adds another layer of reactivity, serving as a precursor for further functionalization through reduction to an amine or conversion to a carboxylic acid via hydrolysis. These transformations are essential in fine-tuning the pharmacokinetic and pharmacodynamic profiles of drug candidates. Moreover, the difluoromethyl group at the 6-position is known to enhance metabolic stability and binding affinity, making it a preferred moiety in medicinal chemistry.

In recent years, Methyl 2-bromo-3-cyano-6-(difluoromethyl)pyridine-4-carboxylate has found applications in the synthesis of small-molecule inhibitors targeting various biological pathways. One notable area of research involves its use in developing kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The compound's structural features allow for selective binding to specific kinase domains, thereby modulating their activity.

Recent studies have highlighted its role in the synthesis of antiviral agents. The pyridine scaffold is a common motif in many antiviral drugs due to its ability to interact with viral enzymes and receptors. By incorporating functional groups such as bromo and difluoromethyl, chemists can enhance the potency and selectivity of these inhibitors against viral targets. For example, derivatives of this compound have shown promising activity against RNA-dependent RNA polymerases in certain viruses.

The compound also plays a significant role in the development of central nervous system (CNS) drugs. The pyridine ring's ability to cross the blood-brain barrier makes it an attractive scaffold for designing neuroactive compounds. Researchers have utilized Methyl 2-bromo-3-cyano-6-(difluoromethyl)pyridine-4-carboxylate to synthesize novel ligands for neurotransmitter receptors, including GABA receptors and serotonin receptors. These ligands have potential therapeutic applications in treating neurological disorders such as epilepsy and depression.

Another emerging area where this compound is making strides is in the development of anticancer agents. The structural motifs present in Methyl 2-bromo-3-cyano-6-(difluoromethyl)pyridine-4-carboxylate are known to interact with various cancer-related targets, including tyrosine kinases and DNA repair enzymes. By leveraging its reactivity, chemists can design molecules that inhibit tumor growth and induce apoptosis. Several preclinical studies have demonstrated the efficacy of derivatives derived from this intermediate in reducing tumor burden and improving survival rates in animal models.

The synthesis of Methyl 2-bromo-3-cyano-6-(difluoromethyl)pyridine-4-carboxylate itself is an intricate process that requires careful optimization to ensure high yield and purity. Typically, it involves multi-step reactions starting from commercially available pyridine derivatives. The introduction of each functional group must be meticulously controlled to avoid unwanted side products. Advanced synthetic techniques such as transition metal catalysis and flow chemistry have been employed to enhance reaction efficiency and scalability.

In conclusion, Methyl 2-bromo-3-cyano-6-(difluoromethyl)pyridine-4-carboxylate (CAS No. 1804463-95-3) is a pivotal intermediate in modern pharmaceutical synthesis. Its unique structural features and diverse reactivity make it an indispensable tool for medicinal chemists seeking to develop novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, its importance in drug discovery is set to grow even further.